Cas no 1227602-99-4 (2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile)

2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the chloro and fluorophenyl substituents, enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The presence of the nitrile group further expands its functionalization potential, enabling diverse derivatization pathways. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined molecular architecture makes it particularly useful in the development of bioactive molecules, offering researchers a versatile building block for drug discovery and material science.
2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile structure
1227602-99-4 structure
Product Name:2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile
CAS No:1227602-99-4
MF:C13H8ClFN2
MW:246.66742515564
CID:4913732
Update Time:2025-06-08

2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile
    • 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile
    • Inchi: 1S/C13H8ClFN2/c14-13-9(6-7-16)4-5-12(17-13)10-2-1-3-11(15)8-10/h1-5,8H,6H2
    • InChI Key: IQTLBQMGJIXSQI-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC#N)C=CC(C2C=CC=C(C=2)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36.7

2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile Pricemore >>

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Alichem
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Additional information on 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227602-99-4)

2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227602-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro substituent at the 2-position and a fluorophenyl group at the 6-position of the pyridine ring. The presence of the acetonitrile moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in compounds like 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile because of their potential to improve the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The fluorine atom in the molecule is known to influence the compound's lipophilicity and binding affinity, which are critical factors in medicinal chemistry.

The synthesis of 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile involves multi-step organic reactions, including cross-coupling and nucleophilic substitution. Its CAS No. 1227602-99-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry, which are essential for ensuring reproducibility in research applications.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their antimicrobial and anticancer properties. 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile has shown promise in preliminary studies as a scaffold for designing novel therapeutic agents. Its structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific biological targets. This aligns with the growing interest in personalized medicine and targeted drug delivery systems.

From an industrial perspective, the compound's relevance extends to the agrochemical sector, where pyridine-based compounds are widely used as intermediates for herbicides and insecticides. The fluorophenyl group in 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile contributes to its efficacy in pest control formulations, addressing the global need for sustainable agricultural solutions. This is particularly pertinent given the rising concerns about food security and environmental impact of traditional agrochemicals.

In the realm of material science, 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile is being investigated for its potential in organic electronics. The conjugated system of the pyridine ring, combined with the electron-withdrawing effects of the fluorine and chlorine substituents, makes it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). This aligns with the increasing demand for energy-efficient technologies and green chemistry initiatives.

For researchers and manufacturers, sourcing high-quality 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile is critical. The compound's CAS No. 1227602-99-4 ensures traceability and compliance with regulatory standards. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to facilitate safe handling and application. This transparency is vital for laboratories and industries aiming to integrate the compound into their workflows.

In conclusion, 2-Chloro-6-(3-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227602-99-4) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.

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